5-(4-Hydroxyphenyl)-3-trifluoromethoxyphenol

• IUPAC Name: 3-(4-hydroxyphenyl)-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C13H9F3O3/c14-13(15,16)19-12-6-9(5-11(18)7-12)8-1-3-10(17)4-2-8/h1-7,17-18H
• InChI Key: IALACWPBPCVHBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)OC(F)(F)F)O)O
• Molecular Formula: C13H9F3O3
• DSSTOX Substance ID: DTXSID50686510
• Molecular Weight: 270.20 g/mol
• CAS No.: 1261900-60-0

Description

5-(4-Hydroxyphenyl)-3-trifluoromethoxyphenol is an organic compound characterized by the presence of both hydroxy and trifluoromethoxy functional groups attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Hydroxyphenyl)-3-trifluoromethoxyphenol typically involves the introduction of the trifluoromethoxy group onto a phenolic substrate. One common method is the nucleophilic aromatic substitution (SNAr) reaction, where a suitable trifluoromethoxy precursor reacts with a hydroxyphenyl derivative under basic conditions. The reaction is often carried out in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) at elevated temperatures to facilitate the substitution process .

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the laboratory synthesis methods, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow reactors and advanced catalytic systems can be employed to enhance reaction efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

5-(4-Hydroxyphenyl)-3-trifluoromethoxyphenol can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding hydroxy derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like halogenating agents (e.g., N-bromosuccinimide) and nucleophiles (e.g., amines) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of functionalized derivatives .

Scientific Research Applications

5-(4-Hydroxyphenyl)-3-trifluoromethoxyphenol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and materials.

Biology: Investigated for its potential antioxidant properties and interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic effects, including anticancer and anti-inflammatory activities.

Industry: Utilized in the development of advanced materials with specific electronic and optical properties

Mechanism of Action

The mechanism of action of 5-(4-Hydroxyphenyl)-3-trifluoromethoxyphenol involves its interaction with various molecular targets. The hydroxy group can participate in hydrogen bonding and redox reactions, while the trifluoromethoxy group can influence the compound’s electronic properties. These interactions can modulate the activity of enzymes, receptors, and other biomolecules, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

5-(4-Hydroxyphenyl)-3-methoxyphenol: Similar structure but with a methoxy group instead of a trifluoromethoxy group.

5-(4-Hydroxyphenyl)-3-chlorophenol: Contains a chlorine atom instead of a trifluoromethoxy group.

5-(4-Hydroxyphenyl)-3-nitrophenol: Features a nitro group in place of the trifluoromethoxy group

Uniqueness

The presence of the trifluoromethoxy group in 5-(4-Hydroxyphenyl)-3-trifluoromethoxyphenol imparts unique electronic and steric properties, making it distinct from other similar compounds. This group can enhance the compound’s stability, lipophilicity, and ability to participate in specific chemical reactions, thereby broadening its range of applications .